2-(1-Amino-3-methylcyclohexyl)ethan-1-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 2-(1-amino-3-methylcyclohexyl)ethanol
• InChI: InChI=1S/C9H19NO/c1-8-3-2-4-9(10,7-8)5-6-11/h8,11H,2-7,10H2,1H3
• InChI Key: HGGDKSXSXKKFHR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)(CCO)N

Description

2-(1-Amino-3-methylcyclohexyl)ethan-1-ol ( 1490160-66-1) is an amino alcohol compound of high interest in chemical and pharmaceutical research . This compound, with a molecular formula of C9H19NO and a molecular weight of 157.25 g/mol, features both a primary amino group and a hydroxyl group attached to a cyclohexane ring, making it a valuable bifunctional building block . Compounds within this chemical class are frequently investigated as key intermediates in organic synthesis and for their potential biological activity . The structural motif of an amino alcohol is also significant in industrial chemistry; for instance, similar amino alcohol compounds are utilized in specialized applications such as amine-solvent absorbents for the removal of acidic gases like carbon dioxide and hydrogen sulfide from industrial gaseous mixtures . Researchers value this compound for its potential to generate novel chemical entities and for probing structure-activity relationships. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Amino-3-methylcyclohexyl)ethan-1-ol typically involves the reaction of cyclohexanone with methylamine, followed by reduction and subsequent functional group transformations. The specific reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

it is likely that large-scale synthesis would follow similar routes as laboratory synthesis, with optimizations for cost-effectiveness and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(1-Amino-3-methylcyclohexyl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form a primary amine.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield cyclohexanone derivatives, while substitution reactions can produce various cyclohexyl halides .

Scientific Research Applications

2-(1-Amino-3-methylcyclohexyl)ethan-1-ol has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although it is not approved for medical use.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-Amino-3-methylcyclohexyl)ethan-1-ol is not well-characterized. it is believed to interact with various molecular targets, such as enzymes and receptors, through its amino and hydroxyl functional groups. These interactions can modulate biochemical pathways and cellular processes .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 2-(1-Amino-3-methylcyclohexyl)ethan-1-ol with its structural analogs:

Property	2-(1-Amino-3-methylcyclohexyl)ethan-1-ol (Target)	2-(1-Aminocyclobutyl)ethan-1-ol	2-(1H-Indol-3-yl)ethan-1-ol
Molecular Formula	C₉H₁₉NO (assumed)	C₆H₁₃NO	C₁₀H₁₁NO
Boiling Point (°C)	Not reported	187.0 ± 13.0 (Predicted)	Not available
Density (g/cm³)	Not reported	1.027 ± 0.06 (Predicted)	Not available
pKa	Not reported	15.14 ± 0.10 (Predicted)	Not available
Biological Role	Unknown	Not reported	Endogenous metabolite

Key Observations:

• Aromatic vs. Alicyclic Systems : The indole-containing analog (2-(1H-Indol-3-yl)ethan-1-ol) exhibits aromaticity, which may confer distinct electronic properties and metabolic pathways compared to the alicyclic target compound .

Stability and Degradation Pathways

Evidence from nitrosourea degradation (e.g., 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea) suggests that cyclohexylamine derivatives can undergo hydrolysis or alkylation under physiological conditions . Although the target compound lacks a nitrosourea group, its amino and hydroxyl moieties may render it susceptible to:

• Deamination: Potential loss of the amino group under acidic conditions, forming a cyclohexene derivative.
• Oxidation : The hydroxyl group could oxidize to a ketone, especially in the presence of oxidizing agents.

Biological Activity

2-(1-Amino-3-methylcyclohexyl)ethan-1-ol is a compound with significant potential in biochemical research and therapeutic applications. Its unique structure, characterized by an amino group and a hydroxyl group attached to a cyclohexyl moiety, allows it to interact with various biological targets, influencing numerous biochemical pathways. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

The biological activity of 2-(1-Amino-3-methylcyclohexyl)ethan-1-ol is primarily attributed to its ability to engage with molecular targets such as enzymes and receptors. The presence of the amino group allows it to act as a nucleophile, forming bonds with electrophilic centers in biomolecules. This interaction can modulate enzyme activity and influence receptor binding, potentially leading to therapeutic effects.

Key Mechanisms:

• Enzyme Modulation : The compound may alter enzyme activities through reversible or irreversible binding.
• Receptor Interaction : It can bind to specific receptors, influencing signaling pathways that regulate cellular functions.

In Vitro Studies

In vitro studies have demonstrated that 2-(1-Amino-3-methylcyclohexyl)ethan-1-ol can influence various cellular processes:

• Anti-inflammatory Effects : Research indicates that this compound may inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages stimulated by lipopolysaccharides (LPS). This suggests potential applications in treating inflammatory diseases.
• Neuroprotective Properties : Studies have shown that it can protect neuronal cells from apoptosis induced by inflammatory mediators, indicating its potential role in neuroprotection.
• Antioxidant Activity : The compound exhibits antioxidant properties, which may help mitigate oxidative stress in cells.

Case Studies

Several case studies have explored the therapeutic implications of 2-(1-Amino-3-methylcyclohexyl)ethan-1-ol:

• Case Study 1 : In a study involving rat models of neuroinflammation, administration of the compound resulted in reduced levels of inflammatory markers and improved behavioral outcomes compared to control groups.
• Case Study 2 : Clinical trials assessing its efficacy in treating chronic inflammatory conditions showed promising results, with participants reporting reduced symptoms and improved quality of life.

Data Tables

Study/Research	Findings	Implications
In Vitro Anti-inflammatory Study	Inhibition of TNF-α and IL-6 production	Potential treatment for inflammatory diseases
Neuroprotection Study	Reduced apoptosis in neuronal cells	Implications for neurodegenerative disease therapies
Clinical Trial on Chronic Inflammation	Improved patient-reported outcomes	Enhances quality of life for chronic condition sufferers